Cas no 1044501-41-8 (1-(4-Methylbenzyl)pyridine-2(1H)-one)
1044501-41-8 structure
Product Name:1-(4-Methylbenzyl)pyridine-2(1H)-one
CAS No:1044501-41-8
MF:C13H13NO
MW:199.248423337936
CID:2861611
Update Time:2023-08-10
1-(4-Methylbenzyl)pyridine-2(1H)-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Methylbenzyl)pyridine-2(1H)-one
- 1-[(4-methylphenyl)methyl]-1,2-dihydropyridin-2-one
- Z91644114
-
- Inchi: 1S/C13H13NO/c1-11-5-7-12(8-6-11)10-14-9-3-2-4-13(14)15/h2-9H,10H2,1H3
- InChI Key: HILNDYIXLVANLC-UHFFFAOYSA-N
- SMILES: O=C1C=CC=CN1CC1C=CC(C)=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 285
- XLogP3: 2.2
- Topological Polar Surface Area: 20.3
1-(4-Methylbenzyl)pyridine-2(1H)-one Related Literature
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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